1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(3-ethoxybenzyl)piperidine-3-carboxamide

• IUPAC Name: 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-[(3-ethoxyphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C25H26N4O3/c1-2-31-19-9-5-7-17(13-19)14-26-25(30)18-8-6-12-29(15-18)24-23-22(27-16-28-24)20-10-3-4-11-21(20)32-23/h3-5,7,9-11,13,16,18H,2,6,8,12,14-15H2,1H3,(H,26,30)
• InChI Key: SAVKKWQSSKXFIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNC(=O)C2CCCN(C2)C3=NC=NC4=C3OC5=CC=CC=C54
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol

Description

1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(3-ethoxybenzyl)piperidine-3-carboxamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

Research on compounds like CERC‐301, a GluN2B‐selective N‐methyl‐D‐aspartate receptor antagonist, demonstrates the importance of understanding the pharmacodynamic and pharmacokinetic properties of chemical entities. Such studies are crucial for developing translational approaches to guide dose selection in clinical trials, particularly for treating disorders like major depressive disorder (Garner et al., 2015).

Diagnostic Applications

Compounds structurally similar to the one have been explored for diagnostic purposes. For instance, sigma receptor scintigraphy using radiolabeled benzamides has shown potential in visualizing primary breast tumors in vivo, highlighting the role of such compounds in noninvasive diagnostic techniques (Caveliers et al., 2002).

Drug Metabolism and Disposition

Studies on the metabolism and disposition of drugs like SB-649868, an orexin 1 and 2 receptor antagonist, offer insights into the elimination pathways, metabolite formation, and pharmacokinetic profiles of therapeutic agents. This knowledge is essential for optimizing dosing strategies and minimizing potential drug interactions (Renzulli et al., 2011).